Cas no 1267466-34-1 (4-(4-fluoro-3-nitrophenyl)butanoic acid)

4-(4-fluoro-3-nitrophenyl)butanoic acid structure
1267466-34-1 structure
Product Name:4-(4-fluoro-3-nitrophenyl)butanoic acid
CAS No:1267466-34-1
MF:C10H10FNO4
MW:227.189106464386
CID:5827828
PubChem ID:82224269
Update Time:2024-01-15

4-(4-fluoro-3-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-fluoro-3-nitrophenyl)butanoic acid
    • EN300-1826243
    • 1267466-34-1
    • Inchi: 1S/C10H10FNO4/c11-8-5-4-7(2-1-3-10(13)14)6-9(8)12(15)16/h4-6H,1-3H2,(H,13,14)
    • InChI Key: SVNDEHJGRNYOOS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1[N+](=O)[O-])CCCC(=O)O

Computed Properties

  • Exact Mass: 227.05938596g/mol
  • Monoisotopic Mass: 227.05938596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 83.1Ų

4-(4-fluoro-3-nitrophenyl)butanoic acid Pricemore >>

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